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A Toxicological and Safety Evaluation of
Disodium 5'-inosinate (E631)
An In-depth Technical Guide for Researchers and Scientists

Disodium 5'-inosinate, also known as IMP or E631, is the disodium salt of inosinic acid, a

naturally occurring nucleotide.[1][2] It is widely utilized in the food industry as a flavor enhancer,

often in synergy with monosodium glutamate (MSG), to impart the savory taste known as

umami.[3] Found naturally in meat and fish, commercial production is typically achieved

through the bacterial fermentation of sugars.[1][3] This guide provides a comprehensive

overview of the toxicological studies and safety evaluations conducted on Disodium 5'-

inosinate, intended for an audience of researchers, scientists, and drug development

professionals.

Metabolism and Pharmacokinetics
Disodium 5'-inosinate is a purine nucleotide and is metabolized through the well-established

purine metabolism pathway.[4] Following oral administration in rats, radioactivity from labeled

Disodium 5'-inosinate peaked in the plasma between 30 minutes and 2 hours and was largely

cleared within 24 hours.[4] The primary route of excretion is via the urine (approximately 70%),

with a smaller portion excreted in the feces.[4]
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In the body, inosinic acid is a central intermediate in the biosynthesis of purine nucleotides.[4]

[5] Ingested Disodium 5'-inosinate is broken down into inosine, then hypoxanthine, which is

subsequently oxidized to xanthine and finally to uric acid.[4] In humans and other primates, uric

acid is the main end product of purine metabolism.[4] Most other mammals possess the

enzyme uricase, which further oxidizes uric acid to allantoin.[4] Studies in humans have

confirmed that uric acid is the major endpoint of Disodium 5'-inosinate metabolism, with about

two-thirds appearing in the urine.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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